Cas no 1384265-58-0 (1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanamine hydrochloride)

• Product Name: 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanamine hydrochloride
• CAS No: 1384265-58-0
• MF: C₉H₁₀ClF₃N₂
• MW: 238.64
• MDL: MFCD22573770
• CID: 5208794
• Update Time: 2026-03-06

1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(6-(TRIFLUOROMETHYL)PYRIDIN-2-YL)CYCLOPROPANAMINE 2HCL
• 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanamine hydrochloride

• MDL： MFCD22573770
• Inchi： 1S/C9H9F3N2.ClH/c10-9(11,12)7-3-1-2-6(14-7)8(13)4-5-8;/h1-3H,4-5,13H2;1H
• InChI Key： AQOJNZYSCDXYHC-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1=CC=CC(C(F)(F)F)=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanamine hydrochloride

Comprehensive Overview of 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanamine hydrochloride (CAS No. 1384265-58-0): Properties, Applications, and Research Insights

The compound 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanamine hydrochloride (CAS No. 1384265-58-0) is a specialized organic molecule featuring a cyclopropanamine core linked to a trifluoromethyl-substituted pyridine moiety. This structural combination endows it with unique physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the cyclopropylamine fragment contributes to conformational rigidity, often critical for biological activity.

In recent years, the demand for fluorinated compounds like 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanamine hydrochloride has surged due to their applications in drug discovery. Researchers frequently explore such molecules for their potential as kinase inhibitors or G-protein-coupled receptor (GPCR) modulators, addressing conditions like inflammation and CNS disorders. The CAS No. 1384265-58-0 is particularly noted in patent literature for its role in optimizing lead compounds with improved bioavailability.

From a synthetic chemistry perspective, the preparation of 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanamine hydrochloride involves multi-step protocols, including palladium-catalyzed cross-coupling reactions and cyclopropanation strategies. The hydrochloride salt form improves solubility, facilitating formulation studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and stability, which are critical for regulatory compliance.

Environmental and safety profiles of CAS No. 1384265-58-0 align with industry standards for research chemicals. While not classified as hazardous under current guidelines, proper handling protocols—including PPE and ventilation—are recommended during laboratory use. Its trifluoromethylpyridine scaffold is also a hotspot in green chemistry initiatives, aiming to reduce synthetic waste through catalytic methods.

The compound’s relevance extends to high-throughput screening (HTS) libraries, where its privileged structure is leveraged to identify novel bioactive hits. Questions frequently searched in academic and industrial contexts include: "What are the synthetic routes for trifluoromethylpyridine derivatives?" or "How does cyclopropylamine enhance drug-like properties?" These reflect broader trends in optimizing small-molecule therapeutics.

In summary, 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanamine hydrochloride exemplifies the intersection of medicinal chemistry and material science. Its structural motifs and CAS No. 1384265-58-0 specificity make it a valuable reference in peer-reviewed journals and innovation-driven industries, particularly amid growing interest in fluorine-containing pharmaceuticals.